3-(4-fluorobenzyl)-6-(4-methoxyphenyl)-6,7-dihydro-3H-imidazo[1,5-b][1,2,4]triazole-2,5-dione

• Molecular Formula: C18H15FN4O3
• Molecular Weight: 354.3 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)-7H-imidazo[1,5-b][1,2,4]triazole-2,5-dione
• InChI: InChI=1S/C18H15FN4O3/c1-26-15-8-6-14(7-9-15)21-11-16-20-17(24)22(23(16)18(21)25)10-12-2-4-13(19)5-3-12/h2-9H,10-11H2,1H3
• InChI Key: JBGOGCQNSZZHRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC3=NC(=O)N(N3C2=O)CC4=CC=C(C=C4)F

Description

3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE is a complex organic compound that belongs to the class of imidazo[1,5-b][1,2,4]triazole derivatives

Preparation Methods

The synthesis of 3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the imidazo[1,5-b][1,2,4]triazole core: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the fluorophenyl and methoxyphenyl groups: These groups are introduced through substitution reactions using suitable reagents and catalysts.

Purification and isolation: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to enhance yield and scalability.

Chemical Reactions Analysis

3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, platinum), and specific temperature and pressure settings.

Scientific Research Applications

3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and cancer.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease progression or activate receptors that trigger beneficial cellular responses.

Comparison with Similar Compounds

3-[(4-FLUOROPHENYL)METHYL]-6-(4-METHOXYPHENYL)-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOLE-2,5-DIONE can be compared with other similar compounds, such as:

Indole derivatives: These compounds share a similar aromatic structure and exhibit diverse biological activities, including antiviral and anticancer properties.

Triazole-pyrimidine hybrids: These compounds have shown potential as neuroprotective and anti-inflammatory agents.

Pinacol boronic esters: These compounds are valuable building blocks in organic synthesis and undergo various functionalization reactions.